Cas no 3034-86-4 (Methyl 4-ethynylbenzoate)

• Product Name: Methyl 4-ethynylbenzoate
• CAS No: 3034-86-4
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD00168820
• CID: 294516
• PubChem ID: 640163
• Update Time: 2025-04-19

Methyl 4-ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-ethynylbenzoate
• 4-ethynyl benzoic acid methyl ester
• 4-ETHYNYL-BENZOIC ACID METHYL ESTER
• Benzoic acid,4-ethynyl-, methyl ester
• 1-ethynyl-4-methoxycarbonylbenzene
• 4-ethynylabenzoic acid methyl ester
• methyl para-ethynylbenzoate
• para-methoxycarbonylphenylacetylene
• Methyl p-ethynylbenzoate
• p-Ethynylbenzoic acid methyl ester
• 4-Ethynylbenzoic Acid Methyl Ester
• Methyl 4-ethynylbenzoate, >=90%
• CS-W007435
• AS-18277
• AKOS005255442
• methyl4-ethynylbenzoate
• BCP07485
• M2768
• A20556
• 4-ethynylbenzoic acid methylester
• benzoic acid, 4-ethynyl-, methyl ester
• ETHYL6-METHYL-2-PYRIDINECARBOXYLATE9&
• 4-ethinylbenzoic acid methyl ester
• SY010689
• YSWG063
• DTXSID30348700
• FT-0653213
• Z1198151571
• Benzoic acid,4-ethynyl-,methyl ester
• Methyl 4-ethynyl-benzoate
• WLZ3455
• 1-(methoxycarbonyl)-4-ethynylbenzene
• JPGRSTBIEYGVNO-UHFFFAOYSA-N
• 3034-86-4
• SCHEMBL255356
• MFCD00168820
• EN300-176976
• W-202253
• AM85709
• AB04259
• InChI=1/C10H8O2/c1-3-8-4-6-9(7-5-8)10(11)12-2/h1,4-7H,2H
• BBL100840
• DB-370903
• 4-(Methoxycarbonyl)phenylacetylene;methyl p-ethynylbenzoate
• STL554634
• DB-068275

• MDL： MFCD00168820
• Inchi： 1S/C10H8O2/c1-3-8-4-6-9(7-5-8)10(11)12-2/h1,4-7H,2H3
• InChI Key： JPGRSTBIEYGVNO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#C)=CC=1)=O

Computed Properties

• Exact Mass: 160.05200
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 239.4°C at 760 mmHg
• Flash Point: 92.0±20.0 ºC,
• Refractive Index: 1.537
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water (0.16 g/L at 25°C).
• PSA: 26.30000
• LogP: 1.45450
• λmax: 258(EtOH)(lit.)

Methyl 4-ethynylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38
• Safety Instruction： S22;S26;S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters